Cas no 906154-87-8 (N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)
N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
- Benzamide, N-[[5-[[2-oxo-2-(1-pyrrolidinyl)ethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-
- N-((5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
- HMS2976G22
- F1885-0023
- N-[[5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
- CHEMBL1379382
- SMR000807096
- N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide
- MLS001236004
- 906154-87-8
- AKOS024617564
-
- Inchi: 1S/C16H18N4O3S/c21-14(20-8-4-5-9-20)11-24-16-19-18-13(23-16)10-17-15(22)12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,17,22)
- InChI Key: APMSGTCDQCMQIZ-UHFFFAOYSA-N
- SMILES: C(NCC1=NN=C(SCC(=O)N2CCCC2)O1)(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 346.10996162g/mol
- Monoisotopic Mass: 346.10996162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- pka: 12.26±0.46(Predicted)
N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1885-0023-2μmol |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-5μmol |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-10μmol |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-20μmol |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-1mg |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-2mg |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-3mg |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-4mg |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-5mg |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1885-0023-10mg |
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide |
906154-87-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
N-(5-{2-Oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-Oxadiazol-2-yl)methylbenzamide: A Comprehensive Overview
The compound N-(5-{2-Oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-Oxadiazol-2-yl)methylbenzamide, identified by the CAS number 906154-87-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.
The molecular structure of this compound is characterized by the presence of a benzamide group attached to a 1,3,4-Oxadiazole ring. The oxadiazole moiety is further substituted with a sulfanyl group linked to a pyrrolidine-containing ethyl chain. This combination of functional groups contributes to the compound's versatility and reactivity. The benzamide group is known for its ability to participate in hydrogen bonding, while the oxadiazole ring is recognized for its aromaticity and electron-withdrawing properties. The pyrrolidine ring introduces additional flexibility and potential for bioavailability enhancement.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has further accelerated the production process, making it more accessible for large-scale applications.
Biological studies have revealed that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines and reactive oxygen species (ROS) production. These findings suggest its potential as a therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.
In addition to its pharmacological applications, this compound has shown promise in materials science. Its structural rigidity and electronic properties make it a candidate for use in organic electronics and advanced materials development. Researchers are exploring its potential as a building block for constructing functional polymers and organic semiconductors.
The environmental impact of this compound has also been a focus of recent studies. Assessments of its biodegradability and ecotoxicity indicate that it poses minimal risk to aquatic ecosystems under standard usage conditions. However, further research is required to fully understand its long-term environmental effects.
In conclusion, N-(5-{2-Oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-Oxadiazol-2-yl)methylbenzamide (CAS No. 906154-87-) represents a versatile molecule with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development.
906154-87-8 (N-(5-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)